Cas no 1304876-58-1 (N-(4-Bromobenzyl)-3-chlorobenzamide)

• Product Name: N-(4-Bromobenzyl)-3-chlorobenzamide
• CAS No: 1304876-58-1
• MF: C₁₄H₁₁BrClNO
• MW: 324.60024189949
• CID: 2604996
• PubChem ID: 61400441
• Update Time: 2024-11-02

N-(4-Bromobenzyl)-3-chlorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Bromobenzyl)-3-chlorobenzamide
• STL189037
• 1304876-58-1
• AKOS010660422
• N-[(4-bromophenyl)methyl]-3-chlorobenzamide
• N-(4-BroMobenzyl)-3-chlorobenzaMide, 97per cent

• MDL： MFCD13481962
• Inchi： 1S/C14H11BrClNO/c15-12-6-4-10(5-7-12)9-17-14(18)11-2-1-3-13(16)8-11/h1-8H,9H2,(H,17,18)
• InChI Key： RUBQGRRMTMFHIW-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CNC(C1C=CC=C(C=1)Cl)=O

Computed Properties

• Exact Mass: 322.97125g/mol
• Monoisotopic Mass: 322.97125g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 29.1